Cas no 15441-06-2 (Dimethyl 3,3'-dithiodipropionate)

• Product Name: Dimethyl 3,3'-dithiodipropionate
• CAS No: 15441-06-2
• MF: C₈H₁₄O₄S₂
• MW: 238.324360370636
• MDL: MFCD00128218
• CID: 50107
• PubChem ID: 87568767
• Update Time: 2025-10-30

Dimethyl 3,3'-dithiodipropionate Chemical and Physical Properties

Names and Identifiers

• Ditihopropionicaciddimethylester
• 3,3-Dithiodipropionic acid dimethyl ester
• 3,3’-dithiobis-propanoicacidimethylester
• Dimethyl 3,3'-dithiobispropionate
• DIMETHYL 3,3'-DITHIODIPROPIONATE
• 3,3'-DITIHOPROPIONIC ACID DIMETHYL ESTER
• 3,3'-DITHIODIPROPIONIC ACID DIMETHYL ESTER
• Dithiodipropionicaciddimethylester
• Dimethyl dithiodipropionate
• Dimethyl 3,3-Dithiobispropionate
• Dimethyl 3,3′-Dithiodipropionate
• methyl 3-[(3-methoxy-3-oxopropyl)disulfanyl]propanoate
• Propionicacid, 3,3'-dithiodi-, dimethyl ester (7CI,8CI)
• Bis(methoxycarbonylethyl) disulfide
• NSC 638709
• 3,3'-Dithiodipropionic aciddimethyl ester
• Dimethyl3,3'-dithiodipropionate
• Propanoic acid, 3,3'-dithiobis-, dimethyl ester
• Dimethyl 3,3'-disulfanediyldipropanoate
• Dimethyl 3,3-Dithiodipropionate
• NSC638709
• methyl 3-[(3-methoxy-3-oxo-propyl)disulfanyl]propanoate
• Jsp003013
• AS-63974
• methyl 3-(3-methoxy-3-oxopropyl)disulfanylpropanoate
• DTXSID7065889
• W-108031
• EINECS 239-452-0
• D2331
• A809529
• Dimethyl3,3-Dithiodipropionate
• NS00025017
• OSZKBWPMEPEYFU-UHFFFAOYSA-N
• QAA9FP5YND
• SCHEMBL284589
• FT-0614097
• CS-W009369
• F71304
• 3,3-Dithiodipropionicaciddimethylester
• 15441-06-2
• UNII-QAA9FP5YND
• InChI=1/C8H14O4S2/c1-11-7(9)3-5-13-14-6-4-8(10)12-2/h3-6H2,1-2H3
• OSZKBWPMEPEYFU-UHFFFAOYSA-
• MFCD00128218
• NSC-638709
• PROPIONIC ACID, 3,3'-DITHIODI-, DIMETHYL ESTER
• ?Dimethyl 3,3'-dithiobispropionate
• AKOS015897411
• Bis(methoxycarbonylethyl) Disulfide; 3,3'-Dithiodipropionic Acid Dimethyl Ester; 3,3'-Dithiodipropionic Acid Dimethyl Ester; NSC 638709
• Dimethyl 3,3'-dithiodipropionate

• MDL： MFCD00128218
• Inchi： 1S/C8H14O4S2/c1-11-7(9)3-5-13-14-6-4-8(10)12-2/h3-6H2,1-2H3
• InChI Key： OSZKBWPMEPEYFU-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC)SCCC(=O)OC

Computed Properties

• Exact Mass: 238.03300
• Monoisotopic Mass: 238.03335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Not determined
• Density: 1,22 g/cm3
• Boiling Point: 125°C/3mmHg(lit.)
• Flash Point: 150.5 °C
• Refractive Index: 1.5060-1.5080
• PSA: 103.20000
• LogP: 1.49400
• Solubility: Not determined

Dimethyl 3,3'-dithiodipropionate Security Information

• WGK Germany：2
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Dimethyl 3,3'-dithiodipropionate

Recent Advances in the Application of Dimethyl 3,3'-dithiodipropionate (CAS: 15441-06-2) in Chemical Biology and Pharmaceutical Research

Dimethyl 3,3'-dithiodipropionate (CAS: 15441-06-2) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role in drug delivery systems, protein modification, and as a precursor for bioactive molecules. This research brief synthesizes the latest findings to provide a comprehensive overview of its current applications and future prospects.

One of the most notable applications of Dimethyl 3,3'-dithiodipropionate is in the development of redox-responsive drug delivery systems. Researchers have utilized its disulfide bond, which can be cleaved under reducing conditions, to create smart carriers that release therapeutic agents in targeted environments such as tumor tissues. A 2023 study published in the Journal of Controlled Release demonstrated its efficacy in enhancing the bioavailability and reducing the off-target effects of anticancer drugs.

In protein engineering, Dimethyl 3,3'-dithiodipropionate has been employed as a crosslinking agent to stabilize protein structures or facilitate the conjugation of proteins with other molecules. A recent paper in Bioconjugate Chemistry highlighted its use in the site-specific modification of antibodies, improving their stability and functionality for therapeutic applications. This approach has shown promise in the development of next-generation biologics.

Beyond its applications in drug delivery and protein modification, Dimethyl 3,3'-dithiodipropionate has also been investigated as a precursor for synthesizing bioactive compounds. Its ability to form disulfide bridges makes it a valuable building block in the design of molecules with antioxidant or anti-inflammatory properties. A 2024 study in European Journal of Medicinal Chemistry reported the synthesis of novel derivatives with enhanced bioactivity, opening new avenues for drug discovery.

Despite these advancements, challenges remain in the scalable synthesis and optimization of Dimethyl 3,3'-dithiodipropionate-based systems. Researchers are actively exploring strategies to improve its stability, reduce potential toxicity, and enhance its compatibility with biological systems. Future studies are expected to focus on these aspects, as well as expanding its applications in personalized medicine and combination therapies.

In conclusion, Dimethyl 3,3'-dithiodipropionate (CAS: 15441-06-2) continues to be a versatile and promising compound in chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a valuable tool for developing innovative therapeutic strategies. Ongoing research is likely to uncover further potential, solidifying its role in advancing the field.